851615-06-0([1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)-)

[1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)- Chemical and Physical Properties

Names and Identifiers

- [1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)-
- (R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-bi-2-naphthol
- (R)-3,3'-Bis(4-tert-butylphenyl)-1,1'-bi-2-naphthol
- (1R)-3,3′-Bis[4-(1,1-dimethylethyl)phenyl][1,1′-binaphthalene]-2,2′-diol (ACI)
- Inchi： 1S/C40H38O2/c1-39(2,3)29-19-15-25(16-20-29)33-23-27-11-7-9-13-31(27)35(37(33)41)36-32-14-10-8-12-28(32)24-34(38(36)42)26-17-21-30(22-18-26)40(4,5)6/h7-24,41-42H,1-6H3
- InChI Key： AHHNRWUMZXBXGH-UHFFFAOYSA-N
- SMILES： OC1C(C2C3C(=CC=CC=3)C=C(C3C=CC(C(C)(C)C)=CC=3)C=2O)=C2C(C=CC=C2)=CC=1C1C=CC(C(C)(C)C)=CC=1

[1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)- PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1256717-100mg	R-3,3'-Bis(4-(1,1-diMethylethyl)phenyl)-1,1'-bi-2-naphthol	851615-06-0	97%	100mg	$80	2025-02-20
A2B Chem LLC	AH56857-100mg	(S)-3,3'-Bis(4-(tert-butyl)phenyl)-[1,1'-binaphthalene]-2,2'-diol	851615-06-0	98% 99%ee	100mg	$44.00	2024-04-19
abcr	AB594107-250mg	(R)-3,3'-Bis(4-(tert-butyl)phenyl)-[1,1'-binaphthalene]-2,2'-diol; .	851615-06-0		250mg	€207.00	2024-07-19
Aaron	AR00G8UD-1g	R-3,3'-Bis(4-(1,1-diMethylethyl)phenyl)-1,1'-bi-2-naphthol	851615-06-0	97%	1g	$212.00	2025-02-10
eNovation Chemicals LLC	Y1256717-1g	R-3,3'-Bis(4-(1,1-diMethylethyl)phenyl)-1,1'-bi-2-naphthol	851615-06-0	97%	1g	$225	2025-02-25
eNovation Chemicals LLC	Y1256717-1g	R-3,3'-Bis(4-(1,1-diMethylethyl)phenyl)-1,1'-bi-2-naphthol	851615-06-0	97%	1g	$225	2025-02-20
ChemScence	CS-0087046-100mg	(R)-3,3'-Bis(4-tert-butylphenyl)-1,1'-bi-2-naphthol	851615-06-0	≥97.0%	100mg	$105.0	2022-04-26
eNovation Chemicals LLC	Y1256717-250mg	R-3,3'-Bis(4-(1,1-diMethylethyl)phenyl)-1,1'-bi-2-naphthol	851615-06-0	97%	250mg	$105	2024-06-06
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0036-100mg	[1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)-	851615-06-0	98%,99%e.e.	100mg	¥1008.9	2024-07-19
Ambeed	A499734-100mg	(R)-3,3'-Bis(4-(tert-butyl)phenyl)-[1,1'-binaphthalene]-2,2'-diol	851615-06-0	98% 99%ee	100mg	$59.0	2025-02-20

[1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)- Production Method

Synthetic Circuit 1

851615-06-0

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 10 min, 0 °C; 0 °C → rt; 30 min, rt
1.2 Reagents: Water ; rt

Reference

Catalytic Enantioselective Nazarov Cyclization: Construction of Vicinal All-Carbon-Atom Quaternary Stereocenters

Jolit, Anais; Walleser, Patrick M.; Yap, Glenn P. A.; Tius, Marcus A., Angewandte Chemie, 2014, 53(24), 6180-6183

Synthetic Circuit 2

851615-06-0

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C

Reference

Novel Axially Chiral Ligand-Enabled Copper-Catalyzed Asymmetric Oxidative Coupling of 2-Naphthols for the Synthesis of 6,6'-Disubstituted BINOLs

Wang, Pengyang; Cen, Shouyi; Gao, Jun; Shen, Ahui; Zhang, Zhipeng, Organic Letters, 2022, 24(12), 2321-2326

Synthetic Circuit 3

851615-06-0

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C

Reference

Catalytic Enantioselective Nazarov Cyclization

Jolit, Anais; Dickinson, Cody F.; Kitamura, Kei; Walleser, Patrick M.; Yap, Glenn P. A.; et al, European Journal of Organic Chemistry, 2017, 2017(40), 6067-6076

Synthetic Circuit 4

851615-06-0

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 24 h, rt
1.2 Reagents: Water ; 0 °C

Reference

Enantioselective Organocatalytic Fluorination-Induced Wagner-Meerwein Rearrangement

Romanov-Michailidis, Fedor; Guenee, Laure; Alexakis, Alexandre, Angewandte Chemie, 2013, 52(35), 9266-9270

Synthetic Circuit 5

851615-06-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; rt; rt → 90 °C; 3 h, 90 °C

Reference

Enantioselective Oxidative Homocoupling and Cross-Coupling of 2-Naphthols Catalyzed by Chiral Iron Phosphate Complexes

Narute, Sachin; Parnes, Regev; Toste, F. Dean; Pappo, Doron, Journal of the American Chemical Society, 2016, 138(50), 16553-16560

Synthetic Circuit 6

851615-06-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol , Chloroform ; reflux

Reference

Catalytic Asymmetric (3 + 3) Cycloaddition of Oxyallyl Zwitterions with α-Diazomethylphosphonates

Liu, Yan ; Peng, Xian; She, Rui; Zhou, Xin; Peng, Yungui, Organic Letters, 2021, 23(18), 7295-7300

[1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)- Preparation Products

[1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)- (851615-06-0)

[1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)- Related Literature

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Cas no 851615-06-0 ([1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)-)

[1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)- Chemical and Physical Properties

Names and Identifiers

[1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)- PricePrice >>

[1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)- Production Method

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

[1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)- Preparation Products

[1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)- Related Literature

Related Categories

851615-06-0 ([1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)-) Related Products